![molecular formula C18H29N3O2S B3445654 N-(2,5-dimethoxyphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea](/img/structure/B3445654.png)
N-(2,5-dimethoxyphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea
Overview
Description
N-(2,5-dimethoxyphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea (DMPTU) is a synthetic compound that has been widely used in scientific research due to its unique properties. DMPTU is a thiourea derivative that has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(2,5-dimethoxyphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea is not fully understood. It has been shown to inhibit the activity of monoamine oxidase (MAO), an enzyme that breaks down neurotransmitters in the brain. N-(2,5-dimethoxyphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-(2,5-dimethoxyphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has been shown to have a variety of biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, which may contribute to its antidepressant effects. N-(2,5-dimethoxyphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has also been shown to have neuroprotective effects, protecting against oxidative stress and inflammation in the brain. In addition, N-(2,5-dimethoxyphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has been shown to have anti-inflammatory effects in the cardiovascular system and immune system.
Advantages and Limitations for Lab Experiments
N-(2,5-dimethoxyphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has several advantages for use in laboratory experiments. It is a relatively stable compound that can be synthesized easily and has a long shelf life. N-(2,5-dimethoxyphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has also been shown to have low toxicity in animal studies. However, N-(2,5-dimethoxyphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has some limitations as well. It is a relatively new compound, and its effects on biological systems are not fully understood. Additionally, N-(2,5-dimethoxyphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has not been extensively studied in humans, so its safety and efficacy in humans are not known.
Future Directions
There are several future directions for research on N-(2,5-dimethoxyphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea. One area of interest is its potential as a treatment for neurological disorders such as depression and Parkinson's disease. N-(2,5-dimethoxyphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has been shown to have antidepressant effects in animal models, and it may have potential as a treatment for other neurological disorders as well. Another area of interest is the development of new thiourea derivatives based on the structure of N-(2,5-dimethoxyphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea. These compounds may have even more potent effects on biological systems and may be useful in the development of new drugs. Finally, more research is needed to fully understand the mechanism of action of N-(2,5-dimethoxyphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea and its effects on biological systems.
Scientific Research Applications
N-(2,5-dimethoxyphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has been used in scientific research as a tool to study the effects of thiourea derivatives on biological systems. It has been shown to have a variety of biochemical and physiological effects, making it a useful compound for studying the mechanisms of action of other drugs and compounds. N-(2,5-dimethoxyphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has been used in studies of the central nervous system, cardiovascular system, and immune system.
properties
IUPAC Name |
1-(2,5-dimethoxyphenyl)-3-(2,2,6,6-tetramethylpiperidin-4-yl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H29N3O2S/c1-17(2)10-12(11-18(3,4)21-17)19-16(24)20-14-9-13(22-5)7-8-15(14)23-6/h7-9,12,21H,10-11H2,1-6H3,(H2,19,20,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIQSGSVKSXNFDE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CC(N1)(C)C)NC(=S)NC2=C(C=CC(=C2)OC)OC)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H29N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,5-Dimethoxyphenyl)-3-(2,2,6,6-tetramethylpiperidin-4-yl)thiourea |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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